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Compound of Interest

Rhodanine, 3-(3,4-
Compound Name: _
dimethoxyphenethyl)-

Cat. No.: B1362438

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Rhodanine, 3-(3,4-dimethoxyphenethyl)-. The following procedures are based on general
safety data for rhodanine compounds due to the absence of a specific Safety Data Sheet
(SDS) for this particular derivative. It is imperative to handle this chemical with caution and
adhere to all institutional and local regulations regarding chemical waste management.

Key Safety and Hazard Information

Rhodanine and its derivatives are generally considered hazardous. They can cause irritation to
the eyes, skin, digestive tract, and respiratory system, and are harmful if swallowed[1]. The
toxicological properties of many rhodanine derivatives have not been fully investigated,
warranting a cautious approach.

Quantitative Data Summary

While a specific SDS for Rhodanine, 3-(3,4-dimethoxyphenethyl)- is not readily available, the
following table summarizes the computed properties for a closely related compound,
Rhodanine, 3-(3,4-dimethoxyphenethyl)-5-ethyl-, to provide an indication of its physical
characteristics.
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Property Value Source
Molecular Formula C15H19NO3S:2 PubChem
Molecular Weight 325.5 g/mol PubChem

Slightly yellow crystals (for
Appearance ) The Lab Depot[1]
general Rhodanine)

Note: The data for Molecular Formula and Molecular Weight correspond to "Rhodanine, 3-
(3,4-dimethoxyphenethyl)-5-ethyl-".

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Rhodanine, 3-(3,4-
dimethoxyphenethyl)-.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Eye Protection: Wear appropriate chemical safety goggles or eyeglasses as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166[1].

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure[1].

o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator
following OSHA regulations (29 CFR 1910.134) may be necessary[1].

o Work Area: Facilities should be equipped with an eyewash station and a safety shower[1].
2. Spill Management and Waste Collection:
e Spill Containment: In case of a spill, avoid generating dust[1].

o Collection: Carefully scoop up the solid material using a non-sparking tool[1].
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» Containerization: Place the collected material into a suitable, clearly labeled, and tightly
closed container for disposal[1].

3. Waste Disposal Procedure:

» Regulatory Compliance: Dispose of the chemical waste at an approved waste disposal plant.
Adhere to all local, state, and federal regulations for hazardous waste disposal.

e Labeling: Ensure the waste container is accurately and clearly labeled with the chemical
name and associated hazards.

e Do Not: Do not dispose of this material down the drain or with general laboratory trash.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Rhodanine, 3-(3,4-
dimethoxyphenethyl)-.
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Start: Need to Dispose of Rhodanine Derivative

Prep%ation

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Lab Coat

'

Ensure Well-Ventilated Area
- Fume Hood Available

Waste H vmdling

Contain and Collect Spill/Waste
- Use Non-Sparking Tools € --—--
- Avoid Dust Generation

Emergency Protocol

In Case of Exposure
- Eye: Flush with water for 15 min

Place in Labeled, Sealed Container

- Skin: Wash with soap and water
- Ingestion: Seek medical aid

Dis%osal

Store in Designated Hazardous Waste Area

y

Arrange for Pickup by Approved
Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1362438?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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